Cas no 2098078-89-6 (1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2098078-89-6
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 5728222
• PubChem ID: 121200279
• Update Time: 2025-10-28

1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098078-89-6
• 1-[(3,5-dichlorophenyl)methyl]pyrrole-2-carboxylic acid
• 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid
• F1907-3055
• AKOS026707968
• starbld0024612
• 1H-Pyrrole-2-carboxylic acid, 1-[(3,5-dichlorophenyl)methyl]-

• Inchi： 1S/C12H9Cl2NO2/c13-9-4-8(5-10(14)6-9)7-15-3-1-2-11(15)12(16)17/h1-6H,7H2,(H,16,17)
• InChI Key： DXKQLDITQCQIKI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN1C=CC=C1C(=O)O)Cl

Computed Properties

• Exact Mass: 269.0010339g/mol
• Monoisotopic Mass: 269.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 431.4±35.0 °C(Predicted)
• pka: 4.23±0.36(Predicted)

Additional information on 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid

Exploring the Properties and Applications of 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2098078-89-6)

1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2098078-89-6) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrrole carboxylic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a dichlorobenzyl group and a carboxylic acid functionality in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's chemical formula is C₁₂H₉Cl₂NO₂, with a molecular weight of 270.11 g/mol. Its pyrrole ring contributes to its aromatic properties, while the carboxylic acid group enhances its reactivity, making it suitable for various coupling reactions. Researchers often explore its potential as a building block in the development of small-molecule inhibitors and bioactive compounds, particularly in targeting enzymes or receptors involved in disease pathways.

One of the trending topics in the scientific community is the search for sustainable synthetic methods and green chemistry alternatives. In this context, 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid has been studied for its role in eco-friendly catalytic processes. Its derivatives are being investigated for applications in crop protection and plant growth regulation, aligning with the growing demand for environmentally benign agrochemicals.

From a pharmaceutical perspective, this compound is part of ongoing research into anti-inflammatory agents and antimicrobial drugs. Its structural motifs are similar to those found in known drug candidates, which has led to increased interest in its potential therapeutic uses. Questions frequently searched in academic databases include: "How does 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid interact with biological targets?" and "What are the latest synthetic routes for this compound?" These inquiries highlight its relevance in modern medicinal chemistry.

The market for fine chemicals and pharmaceutical intermediates is expanding, and 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid is no exception. Suppliers and manufacturers are optimizing production processes to meet the demand from research institutions and industrial laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the purity and quality of this compound, which is critical for its applications in high-value research.

In summary, 1-(3,5-dichlorobenzyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2098078-89-6) is a compound of significant interest due to its structural versatility and potential applications in pharmaceuticals and agrochemicals. Its role in green chemistry and drug discovery continues to be explored, making it a subject of ongoing scientific inquiry. As research progresses, this compound may find even broader utility in addressing contemporary challenges in health and agriculture.